Cas no 1806912-07-1 (3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile
• CAS No: 1806912-07-1
• MF: C₁₀H₇F₂N₃O
• MW: 223.178888559341
• CID: 4876999
• Update Time: 2025-06-20

3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile

• Inchi： 1S/C10H7F2N3O/c1-16-10-7(4-14)6(2-3-13)8(5-15-10)9(11)12/h5,9H,2H2,1H3
• InChI Key： IJAWQDISJJKQJX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C#N)=C1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7

Additional information on 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile

Introduction to 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1806912-07-1)

3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential applications. This compound, identified by the chemical abstracts service number CAS No. 1806912-07-1, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of bioactive molecules. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a methoxy group, makes this molecule a versatile intermediate in the development of novel therapeutic agents.

The structural composition of 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile imparts distinct chemical properties that are highly valuable in drug discovery processes. The cyano group (-CN) introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the difluoromethyl group (-CF₂) is known for its ability to modulate metabolic stability and binding affinity, making it a common substituent in drug design. The methoxy group (-OCH₃) further contributes to the molecule's reactivity and functionalization potential.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile has been studied for its potential role in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Furthermore, its structural framework suggests compatibility with receptors involved in pain signaling and immune modulation.

The synthesis of 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired functional groups at specific positions on the pyridine ring. The use of palladium-based catalysts has been particularly effective in facilitating these transformations while maintaining regioselectivity.

One of the most compelling aspects of 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural motifs to develop novel analogs with enhanced biological activity and improved pharmacokinetic profiles. For instance, modifications at the cyano and acetonitrile positions have been explored to optimize binding interactions with target proteins. Additionally, computational studies using molecular modeling techniques have helped predict how different substituents might influence the compound's efficacy and selectivity.

The integration of 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile into drug development pipelines has been facilitated by advancements in high-throughput screening technologies. These platforms allow for rapid evaluation of large libraries of compounds against various biological targets, enabling researchers to identify promising candidates for further optimization. Moreover, the compound's compatibility with solid-phase synthesis techniques has made it an attractive choice for parallel synthesis campaigns aimed at generating diverse chemical scaffolds.

Recent research has also highlighted the importance of understanding the metabolic fate of pyridine derivatives like 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile to ensure their safety and efficacy in clinical settings. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into how these compounds are metabolized by enzymes such as cytochrome P450 (CYP). This information is crucial for predicting potential drug-drug interactions and designing molecules with improved metabolic stability.

The future prospects for 3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile are promising, with ongoing research focusing on expanding its applications across multiple therapeutic areas. Emerging evidence suggests that this compound may have utility not only in treating inflammatory diseases but also in combating neurological disorders and cancer. By continuing to explore its pharmacological properties and synthetic possibilities, scientists hope to unlock new therapeutic opportunities that could benefit patients worldwide.

In conclusion,3-Cyano-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile (CAS No. 1806912-07-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted applications. Its role as a versatile intermediate in drug discovery underscores the importance of continued research into pyridine derivatives as potential therapeutic agents. As our understanding of molecular interactions grows, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.